Cas no 71340-69-7 (2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1))

2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1) structure
71340-69-7 structure
Product Name:2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)
CAS No:71340-69-7
MF:C4H6Cl2N4
MW:181.023237705231
CID:563894
PubChem ID:3054499
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)
    • 6-Chloro-2,4-pyrimidinediamine hydrochloride
    • 6-chloropyrimidine-2,4-diamine,hydrochloride
    • NS-4232
    • 2,4-Pyrimidinediamine, 6-chloro-, monohydrochloride
    • 71340-69-7
    • DTXSID80221539
    • Inchi: 1S/C4H5ClN4.ClH/c5-2-1-3(6)9-4(7)8-2;/h1H,(H4,6,7,8,9);1H
    • InChI Key: YNJYNMKNCYRZJR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(N)=NC(N)=N1.Cl

Computed Properties

  • Exact Mass: 179.99718
  • Monoisotopic Mass: 179.996952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Boiling Point: 438.3°C at 760 mmHg
  • Flash Point: 218.9°C
  • PSA: 77.82
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